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Compound of Interest

Compound Name:
Pyridinium, 4-

(methoxycarbonyl)-1-methyl-

Cat. No.: B188537 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer
No specific Safety Data Sheet (SDS) for Pyridinium, 4-(methoxycarbonyl)-1-methyl- (CAS

No. 7630-02-6) was found in the available search results. The following handling and storage

procedures are based on information for structurally related compounds, such as pyridine and

other pyridinium salts. It is imperative to handle this compound with caution and to perform a

thorough risk assessment before use. The information provided here should be used as a

guide and not as a substitute for a comprehensive, compound-specific SDS.
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Property Value Source

Chemical Name

Pyridinium, 4-

(methoxycarbonyl)-1-methyl-,

iodide

Guidechem

CAS Number 7630-02-6 Guidechem

Molecular Formula C8H10INO2 Guidechem

Molecular Weight 279.07 g/mol Guidechem

Appearance
Pale-yellow to Yellow-brown

Solid
Sigma-Aldrich

Purity 95% Sigma-Aldrich

Hazard Identification and Precautionary Measures
Based on data for related pyridinium compounds, Pyridinium, 4-(methoxycarbonyl)-1-
methyl- should be treated as a potentially hazardous substance.

Potential Hazards:

Acute Toxicity: May be harmful if swallowed, in contact with skin, or if inhaled.

Skin Irritation: May cause skin irritation.

Eye Irritation: May cause serious eye irritation.

Respiratory Irritation: May cause respiratory irritation.

Precautionary Statements:
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Category Statement Reference

Prevention

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

Fisher Scientific

P264: Wash skin thoroughly

after handling.
Sigma-Aldrich

P270: Do not eat, drink or

smoke when using this

product.

Sigma-Aldrich

P271: Use only outdoors or in

a well-ventilated area.
Sigma-Aldrich

P280: Wear protective gloves/

eye protection/ face protection.
Sigma-Aldrich

Response

P302 + P352: IF ON SKIN:

Wash with plenty of soap and

water.

Key Organics Limited

P304 + P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing.

Carl ROTH

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Carl ROTH

P312: Call a POISON

CENTER or doctor/physician if

you feel unwell.

Fisher Scientific

Storage

P403 + P233: Store in a well-

ventilated place. Keep

container tightly closed.

Fisher Scientific
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P405: Store locked up. Fisher Scientific

Disposal

P501: Dispose of

contents/container to an

approved waste disposal plant.

Fisher Scientific

Handling and Storage Procedures
Engineering Controls

Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

the solid compound to avoid inhalation of dust.

Ensure that an eyewash station and safety shower are readily accessible.

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat. Change gloves

immediately if contaminated.

Respiratory Protection: If working outside a fume hood or if dust is generated, use a

NIOSH/MSHA approved respirator.

Handling Protocol
The following workflow outlines the general procedure for handling Pyridinium, 4-
(methoxycarbonyl)-1-methyl-.
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Preparation

Handling

Cleanup and Storage

Don appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a certified
chemical fume hood

Assemble all necessary
equipment and reagents

Carefully weigh the solid
compound

Proceed to handling

Dissolve in an appropriate
solvent if required

Transfer solution using
appropriate glassware

Decontaminate work surfaces

Proceed to cleanup

Dispose of waste in
designated containers

Store compound in a cool,
dry, and well-ventilated area

Remove and dispose of
contaminated PPE

Click to download full resolution via product page

Figure 1. General workflow for handling Pyridinium, 4-(methoxycarbonyl)-1-methyl-.
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Storage Conditions
General Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.

Incompatible Materials: Keep away from strong oxidizing agents and strong acids. Based on

the reactivity of related compounds, avoid contact with strong bases as well.

Hygroscopicity: Some pyridinium salts are hygroscopic. While not confirmed for this specific

compound, it is prudent to store it in a desiccator or a dry box to protect it from moisture.

Experimental Protocols
Protocol for Solution Preparation (Example: 10 mM
Stock Solution)

Preparation:

Ensure all necessary PPE is worn and work is conducted in a chemical fume hood.

Calculate the required mass of Pyridinium, 4-(methoxycarbonyl)-1-methyl- for the

desired volume and concentration (e.g., for 10 mL of a 10 mM solution, 2.79 mg is

needed).

Weighing:

Tare a clean, dry weighing boat on an analytical balance.

Carefully add the solid compound to the weighing boat until the desired mass is reached.

Dissolution:

Transfer the weighed solid to an appropriate volumetric flask.

Add a small amount of the desired solvent (e.g., deionized water, DMSO, or ethanol,

depending on solubility and experimental requirements) to dissolve the solid.

Once dissolved, add the solvent to the final volume mark.

Storage:
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Cap the flask and mix thoroughly by inversion.

Transfer the solution to a labeled storage vial and store under appropriate conditions (e.g.,

refrigerated or at room temperature, protected from light if necessary).

Spill and Emergency Procedures
The following diagram illustrates the logical steps to take in the event of a spill.
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Spill Occurs

Evacuate immediate area
if necessary

Ensure appropriate PPE is worn

Contain the spill with
inert absorbent material
(e.g., sand, vermiculite)

Carefully collect the absorbed
material into a sealed container

Decontaminate the spill area
with an appropriate solvent

Dispose of waste as
hazardous chemical waste

Report the incident to the
lab supervisor or EHS

Click to download full resolution via product page

Figure 2. Spill response workflow for Pyridinium, 4-(methoxycarbonyl)-1-methyl-.
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Conclusion
While a specific SDS for Pyridinium, 4-(methoxycarbonyl)-1-methyl- is not readily available,

by following the general safety precautions for related pyridinium compounds, researchers can

handle this chemical with a reduced risk of exposure and injury. Always perform a risk

assessment before starting any new experimental protocol involving this compound.

To cite this document: BenchChem. [Application Notes and Protocols for Pyridinium, 4-
(methoxycarbonyl)-1-methyl-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b188537#pyridinium-4-methoxycarbonyl-1-methyl-
handling-and-storage-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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